Cas no 908244-43-9 (1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester)

1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester structure

908244-43-9 structure

Product Name:1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester

CAS No:908244-43-9

Molecular Formula:C₁₄H₁₄N₂O₂

Molecular Weight:242.27316

MDL:MFCD16037144

CID:1954479

PubChem ID:101516740

1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester Properties

Names and Identifiers

- 1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester
- TERT-BUTYL 3-CYANO-1H-INDOLE-1-CARBOXYLATE
- AB10720
- BS-33109
- TERT-BUTYL 3-CYANOINDOLE-1-CARBOXYLATE
- 1-Boc-3-cyano-1H-indole
- MFCD16037144
- TERT-BUTYL3-CYANO-1H-INDOLE-1-CARBOXYLATE
- 908244-43-9
- 1h-indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester
- +Expand
- MDL： MFCD16037144
- InChIKey： NAKDPGPBPQNLIA-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H14N2O2/c1-14(2,3)18-13(17)16-9-10(8-15)11-6-4-5-7-12(11)16/h4-7,9H,1-3H3
- SMILES： CC(C)(C)OC(=O)N1C=C(C#N)C2=CC=CC=C21

Computed Properties

Exact Mass: 242.105527694g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 242.105527694g/mol
Heavy Atom Count: 18
Complexity: 377
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 55Å²

1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IGRK-250mg	1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester	908244-43-9	95%	250mg	$284.00	2024-04-20
A2B Chem LLC	AI60736-250mg	tert-Butyl 3-cyano-1H-indole-1-carboxylate	908244-43-9	98%	250mg	$249.00	2024-05-20
abcr	AB456734-250 mg	tert-Butyl 3-cyano-1H-indole-1-carboxylate	908244-43-9		250mg	€408.70	2023-04-22
Chemenu	CM256895-1g	tert-Butyl 3-cyano-1H-indole-1-carboxylate	908244-43-9	95%+	1g	$525	2021-08-04
Crysdot LLC	CD11019954-1g	tert-Butyl 3-cyano-1H-indole-1-carboxylate	908244-43-9	97%	1g	$555
eNovation Chemicals LLC	Y1256098-250mg	1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester	908244-43-9	95%	250mg	$525
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748524-1g	tert-Butyl 3-cyano-1h-indole-1-carboxylate	908244-43-9	98%	1g	￥4678.00

1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester Related Literature

1. DFT-based study on the mechanisms of the oxygen reduction reaction on Co(acetylacetonate)2 supported by N-doped graphene nanoribbon†

Nan Wang,Yuejie Liu,Jingxiang Zhao,Qinghai Cai RSC Adv., 2016,6, 79662-79667
2. From pink to blue and back to pink again: changing the Co(ii) ligation in a two-dimensional coordination network upon desolvation†

Diana Chisca,Lilia Croitor,Eduard B. Coropceanu,Oleg Petuhov,Svetlana G. Baca,Karl Krämer,Shi-Xia Liu,Silvio Decurtins,Hector J. Rivera-Jacquez,Marina S. Fonari CrystEngComm, 2016,18, 384-389
3. Insight into the surface property modification-enhanced C3N4 performance of photocatalytic nitrogen fixation†

Wei Cai,Jian Cui,Kang Li,Zhicheng Zhang,Huifang Xie,Qin Zhong,Hongxia Qu Chem. Commun., 2022,58, 6502-6505
4. Encoding molecular information in plasmonic nanostructures for anti-counterfeiting applications†

Yan Cui,Ravi S. Hegde,In Yee Phang,Xing Yi Ling Nanoscale, 2014,6, 282-288
5. Room-temperature bistability in a cobalt-octacyanidotungstate framework showing a charge-transfer phase transition with a red-blue color change†

Kazuki Nakamura,Koji Nakabayashi,Kenta Imoto,Shin-ichi Ohkoshi Inorg. Chem. Front., 2023,10, 850-859
6. Implications of peptide assemblies in amyloid diseases

Pu Chun Ke,Marc-Antonie Sani,Feng Ding,Aleksandr Kakinen,Ibrahim Javed,Frances Separovic,Raffaele Mezzenga Chem. Soc. Rev., 2017,46, 6492-6531
7. Ronald Belcher Memorial Lecture. Quantitation of the stereoisomers of L-buthionine-(R,S)-sulfoximine in biological matrices by capillary electrophoresis

Anal. Proc., 1992,29, 169-170
8. Inside front cover

Dalton Trans., 2017,46, 3774-3774
9. Back cover

Med. Chem. Commun., 2012,3, 1479-1480
10. Front cover

Org. Chem. Front., 2015,2, 617-617

908244-43-9 (1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:908244-43-9)1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester

Purity:99%

Quantity:1g

Price($):501.0